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Compound of Interest

Compound Name: Hql-79

Cat. No.: B1673412 Get Quote

For researchers and drug development professionals, ensuring the safe and compliant disposal

of chemical compounds is a critical aspect of laboratory operations. This document provides a

comprehensive, step-by-step guide to the proper disposal of HQL-79, a potent and selective

human hematopoietic prostaglandin D synthase (H-PGDS) inhibitor. Adherence to these

procedures is essential to minimize environmental impact and ensure personnel safety.

Chemical and Safety Data Overview
A thorough understanding of the properties of HQL-79 is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for this compound.

Property Value Reference

Molecular Formula C₂₂H₂₇N₅O [1]

Molecular Weight 377.48 g/mol [1]

CAS Number 162641-16-9 [1]

Appearance Solid [2]

Melting Point 193 - 196 °C [2]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]
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Experimental Protocol: HQL-79 Waste Disposal
This protocol outlines the necessary steps for the safe and compliant disposal of HQL-79
waste in a laboratory setting. This procedure is based on established best practices for

chemical waste management and specific information from the HQL-79 Safety Data Sheet

(SDS).

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, clearly labeled.

Waste label with the chemical name ("HQL-79"), concentration, and hazard symbols.

Spill containment materials (e.g., absorbent pads, sand).

Procedure:

Waste Segregation:

Do not mix HQL-79 waste with other chemical waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) office.

Collect all solid waste contaminated with HQL-79 (e.g., weighing paper, contaminated

gloves, pipette tips) in a designated, sealed plastic bag or container.

Collect all liquid waste containing HQL-79 (e.g., unused solutions, contaminated solvents)

in a separate, leak-proof, and chemically compatible container.

Container Labeling:

Immediately label the waste container with "Hazardous Waste," the full chemical name

"HQL-79," and the appropriate hazard pictograms (e.g., harmful, environmental hazard).

Indicate the approximate concentration and quantity of HQL-79 in the container.
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Include the date when the first waste was added to the container.

Storage:

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area within the laboratory.

The storage area should be well-ventilated and away from direct sunlight and heat

sources.[1]

Ensure secondary containment is in place to prevent the spread of material in case of a

leak.

Disposal Request:

Once the waste container is full or has been in storage for the maximum allowable time

according to your institution's policy (typically not exceeding one year), arrange for its

disposal.[3]

Contact your institution's EHS office or the designated waste management provider to

schedule a pickup.[4][5]

Provide all necessary information about the waste, including the completed waste label.

Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using absorbent materials.

Collect the contaminated materials and place them in a sealed hazardous waste container.

Clean the affected area thoroughly.

Report the spill to your laboratory supervisor and EHS office.

Documentation:
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Maintain a log of all HQL-79 waste generated, including quantities and disposal dates.

This is crucial for regulatory compliance.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the HQL-79 disposal process, from waste

generation to final removal.
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Caption: Workflow for the proper disposal of HQL-79 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HQL-79|162641-16-9|MSDS [dcchemicals.com]

2. fishersci.com [fishersci.com]

3. safety.duke.edu [safety.duke.edu]

4. Waste Management | Yale Environmental Health & Safety [ehs.yale.edu]

5. Chemical Waste | Yale Environmental Health & Safety [ehs.yale.edu]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of HQL-79].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673412#hql-79-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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